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Compound of Interest

Compound Name: Arborinine

Cat. No.: B190305

Essential Safety and Handling Guide for Arborinine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Arborinine. The following procedures and
recommendations are based on available data and general laboratory safety protocols.

Chemical and Physical Properties

A summary of the known quantitative data for Arborinine is presented below. It is important to
note that a comprehensive official Safety Data Sheet (SDS) with detailed toxicity and exposure
limit data was not readily available. One supplier, MedChemExpress, states that Arborinine is
not classified as a hazardous substance or mixture[1]. However, in the absence of complete
toxicological data, it is prudent to handle this compound with care, employing standard
laboratory safety practices.
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Property Value Source
Molecular Formula C16H15NO4 [1112113114]
Molecular Weight 285.29 g/mol [11[2][3]
CAS Number 5489-57-6 [1][21[5]
Melting Point 175-177.5°C [21(3116][7]
Boiling Point 508.4 °C (Predicted) [2][7]
Appearance Solid [3]

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone, etc.

[5]

Solubility

Powder: -20°C for 3 years. In
solvent: -80°C for 6 months,
-20°C for 1 month.

Storage Temperature
Recommended to store at 2°C
- 8°C with the container well

closed.[1][2]

Personal Protective Equipment (PPE)

When handling Arborinine, appropriate personal protective equipment should be worn to
minimize exposure, as comprehensive toxicity data is not available. The following PPE is
recommended based on general laboratory safety standards for handling solid chemical
compounds.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential to prevent skin
contact. Gloves should be inspected before use and changed immediately if contaminated.

[8][°]

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
dust particles and splashes.[8]
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Skin and Body Protection: A lab coat or long-sleeved shirt and long pants should be worn to
protect the skin.[8][10] For tasks with a higher risk of dust generation, disposable coveralls
may be considered.

Respiratory Protection: If handling large quantities or if there is a potential for aerosolization
of the powder, a respirator with a particulate filter (e.g., N95 or P2) should be used.[11] All
respiratory protection should be used in accordance with a comprehensive respiratory
protection program.

Operational Plans: Safe Handling Procedures

Adherence to the following procedural steps will help ensure the safe handling of Arborinine in

a laboratory setting.

Engineering Controls: Handle Arborinine in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[1]

Preventing Contamination: Avoid direct contact with the skin, eyes, and clothing.[1] Do not
eat, drink, or smoke in areas where Arborinine is handled.

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.
Use a spatula or other appropriate tools.

Housekeeping: Keep the work area clean. Promptly clean up any spills according to the spill
management protocol.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Arborinine
and before leaving the laboratory.[3]

Experimental Workflow: Handling Arborinine
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Caption: Experimental workflow for safely handling Arborinine.
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Disposal Plans

Proper disposal of Arborinine and contaminated materials is crucial to prevent environmental
contamination and potential harm to others.

e Unused Product: Unused Arborinine should be disposed of as chemical waste. Consult
your institution's environmental health and safety (EHS) office for specific guidelines. Do not
dispose of it down the drain or in the regular trash.

o Contaminated Materials: All disposable items that have come into contact with Arborinine,
such as gloves, paper towels, and pipette tips, should be collected in a designated, sealed
waste container and disposed of as chemical waste.

o Empty Containers: Empty containers should be rinsed with an appropriate solvent (e.g.,
acetone or ethanol), and the rinsate collected as hazardous waste. The rinsed container can
then be disposed of according to local regulations.

Logical Relationship: Arborinine Waste Disposal
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Arborinine Waste Generated
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Caption: Decision tree for the proper disposal of Arborinine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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